Cas no 879996-61-9 (3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 879996-61-9
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1919242
• PubChem ID: 9430043
• Update Time: 2025-06-08

3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 3-(3-methylphenyl)-
• 3-(3-Methylphenyl)-1H-pyrazole-4-carbaldehyde
• STK505521
• AB01319726-02
• 879996-61-9
• DB-356416
• 3-(m-Tolyl)-1H-pyrazole-4-carbaldehyde
• CS-0258152
• 5-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde
• 3-m-Tolyl-1H-pyrazole-4-carbaldehyde
• NCGC00324273-01
• AKOS016343333
• Z1162445797
• EN300-69241
• AKOS000321264
• 3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C11H10N2O/c1-8-3-2-4-9(5-8)11-10(7-14)6-12-13-11/h2-7H,1H3,(H,12,13)
• InChI Key： DMYBJXNQJAEREE-UHFFFAOYSA-N
• SMILES： O=CC1C=NNC=1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 186.079312947Da
• Monoisotopic Mass: 186.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde (CAS: 879996-61-9)

The compound 3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde (CAS: 879996-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This pyrazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities and synthetic utility. The following sections provide an overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde as a key intermediate in the development of novel bioactive molecules. Researchers have employed various synthetic strategies, including multicomponent reactions and catalytic transformations, to achieve high yields and purity of the compound. Notably, a study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this aldehyde via a palladium-catalyzed coupling reaction, highlighting its versatility as a building block for more complex structures.

In terms of biological activity, 3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde has shown promising results in preliminary screenings for antimicrobial and anti-inflammatory properties. A recent investigation revealed its inhibitory effects on specific bacterial strains, including Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for antibiotic development. Additionally, molecular docking studies have indicated its ability to interact with key inflammatory mediators, further supporting its therapeutic potential.

The pharmacological profile of 3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde has also been explored in the context of cancer research. In vitro studies have demonstrated its ability to induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that this compound may act through the modulation of signaling pathways involved in cell proliferation and survival. These findings underscore the need for further investigation into its mode of action and potential clinical applications.

Despite these promising results, challenges remain in the development of 3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Recent efforts have focused on derivatizing the core structure to enhance its drug-like properties while retaining its biological activity.

In conclusion, 3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde (CAS: 879996-61-9) represents a valuable scaffold in medicinal chemistry with diverse biological activities. Ongoing research aims to elucidate its full therapeutic potential and optimize its properties for clinical development. The compound's versatility as a synthetic intermediate and its promising pharmacological profile make it a compelling subject for future studies in the field of chemical biology and drug discovery.